5-bromo-N-(4,6-difluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(4,6-difluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H5BrF2N2OS2/c13-9-2-1-7(19-9)11(18)17-12-16-10-6(15)3-5(14)4-8(10)20-12/h1-4H,(H,16,17,18)
• InChI Key: JEGJEUOFOOGTQX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)C(=O)NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C12H5BrF2N2OS2
• Molecular Weight: 375.2 g/mol

Description

The compound “5-bromo-N-(4,6-difluorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide” is a chemical compound with the CAS No. 862807-13-4. It is an intermediate for the synthesis of other compounds.

Synthesis Analysis

The synthesis of this compound and similar derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. The yield of the title compound was reported to be 65%.

Molecular Structure Analysis

Thiazole, a key component of this compound, is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The compound has been found to have inhibitory activity against certain bacteria. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Organic Photovoltaics (OPVs) and Solar Cells

• Application : 5-bromo-N-(4,6-difluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide serves as a building block for fluorinated benzothiadiazole-based conjugated polymers. .

Pharmaceutical Research

• Application : While more specific studies are needed, exploring the pharmacological potential of this compound could lead to novel drug candidates. .

Materials for Organic Field-Effect Transistors (OFETs)

These applications highlight the versatility and potential impact of 5-bromo-N-(4,6-difluoro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide across various scientific domains.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .

Mode of Action

It is known that the presence of extra fluorine atoms on the benzothiazole ring makes the compounds more electron-withdrawing . This property could potentially influence the interaction of the compound with its targets, leading to changes in their function.

Biochemical Pathways

The inhibition of the aforementioned enzymes by benzothiazole derivatives could potentially affect a wide range of biochemical pathways, leading to their downstream effects .

Result of Action

The inhibition of various enzymes by benzothiazole derivatives could potentially lead to a wide range of effects at the molecular and cellular level .

Future Directions

Thiazole and its substituted derivatives show interesting applications in the field of medicinal chemistry. They are remarkably effective compounds with respect to their biological and physiological functions. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.